(1,4-Diazocine-1,4-diyl)bis(phenylmethanone)
Overview
Description
(1,4-Diazocine-1,4-diyl)bis(phenylmethanone) is a chemical compound with the molecular formula C20H16N2O2 and a molecular weight of 316.359 g/mol This compound is characterized by its unique structure, which includes a diazocine ring flanked by two phenylmethanone groups
Preparation Methods
The synthesis of (1,4-Diazocine-1,4-diyl)bis(phenylmethanone) typically involves the following steps:
Synthetic Routes: The compound can be synthesized through a multi-step process that includes the formation of the diazocine ring followed by the attachment of phenylmethanone groups.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
(1,4-Diazocine-1,4-diyl)bis(phenylmethanone) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.
Substitution: Substitution reactions involve the replacement of specific atoms or groups within the compound with other atoms or groups.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
(1,4-Diazocine-1,4-d
Properties
CAS No. |
76397-37-0 |
|---|---|
Molecular Formula |
C20H16N2O2 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(4-benzoyl-1,4-diazocin-1-yl)-phenylmethanone |
InChI |
InChI=1S/C20H16N2O2/c23-19(17-9-3-1-4-10-17)21-13-7-8-14-22(16-15-21)20(24)18-11-5-2-6-12-18/h1-16H |
InChI Key |
ORYMFAZIDYVBQJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)N2C=CC=CN(C=C2)C(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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